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Compound of Interest

Compound Name: 1-Dodecanethiol

Cat. No.: B093513

An In-depth Technical Guide to the Toxicological Data and Exposure Limits for 1-
Dodecanethiol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological data and
established exposure limits for 1-Dodecanethiol (CAS No. 112-55-0), also known as Dodecyl
Mercaptan or Lauryl Mercaptan.[1][2][3] The information is compiled from various safety data
sheets and governmental agency databases to assist in risk assessment and the
implementation of appropriate safety protocols.

Toxicological Data Summary

The following tables summarize the key quantitative toxicological data for 1-Dodecanethiol.

Table 1: Acute Toxicity
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Endpoint Route Species Value Reference
LD50 Oral Rat > 5000 mg/kg [31[4]15]
LD50 Oral Rabbit > 2000 mg/kg [4][6]
LD50 Oral Mouse > 5000 mg/kg [7]
LD50 Dermal Rat > 2000 mg/kg [31141[5]
_ >3.1 mg/L (4.5
LC50 Inhalation Rat ) [4]
Table 2: Irritation and Sensitization

Endpoint Species Result Reference
Skin ) Corrosive / Causes

: - Rabbit : [41[8][9]
Corrosion/Irritation severe skin burns
Serious Eye ) Causes serious eye

o Rabbit [71[9][10]
Damage/Irritation damage
Sensitizer / May

Skin Sensitization Mouse cause an allergic skin [4][9][10][11]

reaction

ble 3: ional -

Organization Limit Type Value Reference

ACGIH TLV-TWA 0.1 ppm [21131[12][13]
0.5 ppm (4.1 mg/m?3)

NIOSH REL-C , [1][12]
[15-minute]

Cal/OSHA PEL-TWA 0.1 ppm [12]

OSHA PEL None established [1][12]

Abbreviations:
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e LD50: Lethal Dose, 50%. The dose of a substance that is lethal to 50% of the test
population.

e LC50: Lethal Concentration, 50%. The concentration of a substance in the air that is lethal to
50% of the test population.

e ACGIH: American Conference of Governmental Industrial Hygienists.

e TLV-TWA: Threshold Limit Value - Time-Weighted Average. The average exposure on the
basis of an 8h/day, 40h/week work schedule.

o NIOSH: National Institute for Occupational Safety and Health.

e REL-C: Recommended Exposure Limit - Ceiling. A concentration that should not be
exceeded at any time during the workday.

e OSHA: Occupational Safety and Health Administration.

e PEL: Permissible Exposure Limit.

Toxicological Endpoints

Acute Toxicity: 1-Dodecanethiol exhibits low acute toxicity via oral and dermal routes, with
LD50 values greater than 2000 mg/kg.[3][4][5][9] Inhalation toxicity is also low.[4]

Skin and Eye Irritation: The substance is classified as corrosive to the skin and causes severe
skin burns and eye damage.[4][8][9][10] Contact can result in redness, pain, and irreversible
damage to the skin and eyes.[10][11]

Sensitization: 1-Dodecanethiol is a known skin sensitizer.[2][13] Repeated or prolonged
contact may lead to an allergic skin reaction, causing dermatitis.[11][14][15] Symptoms of an
allergic reaction can include rash, itching, and swelling.[3]

Genotoxicity and Carcinogenicity: Based on available data, 1-Dodecanethiol is not classified
as a germ cell mutagen or a carcinogen.[10] An Ames test for mutagenicity was negative.[4]

Target Organs: The primary target organs for 1-Dodecanethiol exposure are the eyes, skin,
respiratory system, and central nervous system.[1][16] Symptoms of exposure can include
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irritation, cough, dizziness, headache, and nausea.[6][11][16]

Experimental Protocols

The toxicological data presented are primarily derived from standardized studies conducted
according to internationally recognized guidelines, such as those established by the
Organisation for Economic Co-operation and Development (OECD).

o OECD Test Guideline 401 (Acute Oral Toxicity): This guideline details a procedure where a
substance is administered in a single dose by gavage to a group of fasted rodents. The
animals are observed for up to 14 days for signs of toxicity and mortality. The LD50 value is
then calculated.[4]

o OECD Test Guideline 402 (Acute Dermal Toxicity): In this test, the substance is applied to a
shaved area of the skin of animals (typically rats or rabbits) for 24 hours.[4] The animals are
observed for signs of toxicity and mortality over 14 days to determine the dermal LD50.

o OECD Test Guideline 403 (Acute Inhalation Toxicity): This protocol involves exposing
animals (usually rats) to the substance as a gas, vapor, or aerosol in a chamber for a defined
period (e.g., 4 hours).[4] Observations for toxicity and mortality are conducted for up to 14
days to determine the LC50.

o OECD Test Guideline 429 (Skin Sensitization: Local Lymph Node Assay - LLNA): This is a
method for identifying potential skin sensitizers. The test substance is applied to the ears of
mice for several consecutive days. Proliferation of lymphocytes in the lymph node draining
the site of application is measured. A substance is classified as a sensitizer if it induces a
specific level of proliferation compared to control animals.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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